BE“GHE Foundational & Exploratory

Check Availability & Pricing

"2-Methoxy-4-methyl-5-nitrobenzotrifluoride™
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

2-Methoxy-4-methyl-5-
Compound Name:
nitrobenzotrifluoride

Cat. No.: B591047

An In-depth Technical Guide to 2-Methoxy-5-nitrobenzotrifluoride

Disclaimer: Publicly available scientific data for "2-Methoxy-4-methyl-5-nitrobenzotrifluoride”
is extremely limited. The following guide focuses on the closely related and well-documented
isomer, 2-Methoxy-5-nitrobenzotrifluoride (CAS No. 654-76-2), which is likely the compound of
interest for research and development professionals.

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and safety information for 2-Methoxy-5-nitrobenzotrifluoride. The
information is curated for researchers, scientists, and professionals in drug development and
chemical synthesis.

Chemical and Physical Properties

2-Methoxy-5-nitrobenzotrifluoride is a versatile chemical intermediate utilized in the synthesis of
pharmaceuticals, agrochemicals, and dyes.[1][2] Its properties are summarized in the tables
below.

General and Physical Properties
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Property Value Source
White to light yellow crystalline

Appearance [1]
powder

Molecular Formula C8H6F3NO3 [11[31[41[5]

Molecular Weight 221.13 g/mol [11[3114]

Melting Point 79-81 °C [1]

Boiling Point ~267.2 °C at 760 mmHg [1]

Purity =>99.0% [1112]

Solubility in Water Low [6]
Soluble in common organic

Solubility in Organic Solvents solvents like dichloromethane [6]
and toluene

Chemical Identifiers

Identifier Value Source

CAS Number 654-76-2 [LI[31[41[5]
1-Methoxy-4-nitro-2-

IUPAC Name ) [3114]
(trifluoromethyl)benzene
5-Nitro-2-

Synonyms methoxybenzotrifluoride, 4- [31[4]
Nitro-2-(trifluoromethyl)anisole
InChl=1S/C8H6F3NO3/c1-15-

InChl 7-3-2-5(12(13)14)4- [31[4][5]
6(7)8(9,10,11)/h2-4H,1H3
KGFADEJSZXEVMC-

InChlKey [31[4]1[5]
UHFFFAOYSA-N
COclcce(--INVALID-LINK--

SMILES [3]

[O-]cclC(F)(F)F
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Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 2-Methoxy-5-
nitrobenzotrifluoride.

o Infrared (IR) Spectrum: The NIST Chemistry WebBook provides IR spectral data which can
be used to identify functional groups within the molecule.[4][7][8]

e Mass Spectrum (Electron lonization): The mass spectrum of the compound is also available
from the NIST Chemistry WebBook, aiding in the determination of its molecular weight and
fragmentation pattern.[4][5]

Synthesis and Reactivity
Synthesis

While specific, detailed experimental protocols for the synthesis of 2-Methoxy-5-
nitrobenzotrifluoride are not readily available in the provided search results, a general synthesis
approach can be inferred. A common method for preparing such compounds involves the
nitration of a substituted benzotrifluoride precursor.

A plausible synthetic route is the nitration of 2-methoxybenzotrifluoride. This reaction would
typically involve a nitrating agent, such as a mixture of nitric acid and sulfuric acid.

Below is a conceptual workflow for the synthesis.
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Conceptual Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 2-Methoxy-5-nitrobenzotrifluoride.

Reactivity

The chemical reactivity of 2-Methoxy-5-nitrobenzotrifluoride is influenced by its functional
groups: the methoxy group, the nitro group, and the trifluoromethyl group.[1][6]

e The nitro group is strongly electron-withdrawing and can be reduced to an amino group,
which is a common transformation in the synthesis of pharmaceuticals and dyes.[1]

o The trifluoromethyl group is also strongly electron-withdrawing and can enhance the
lipophilicity and metabolic stability of molecules, a desirable feature in drug design.[1]

o The methoxy group is an electron-donating group.[6]
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The interplay of these groups on the benzene ring dictates the regioselectivity of further
electrophilic or nucleophilic aromatic substitution reactions.

Safety and Handling

Proper handling and storage are essential to maintain the integrity and safety of 2-Methoxy-5-
nitrobenzotrifluoride.

Hazard Identification

While a specific safety data sheet (SDS) for 2-Methoxy-5-nitrobenzotrifluoride was not found,
information for related compounds like 2-Fluoro-5-nitrobenzotrifluoride and 2-Methyl-5-
nitrobenzotrifluoride suggests that similar compounds can be harmful if swallowed, in contact
with skin, or if inhaled, and can cause skin and eye irritation.[9]

Storage and Handling Recommendations

o Storage: Store in a cool, dry, well-ventilated area away from heat, open flames, and oxidizing
agents.[1][6] The container should be tightly sealed to prevent exposure to moisture and air.

[6]

« Handling: Use personal protective equipment (PPE) such as gloves, safety glasses, and a
lab coat.[10][11] Ensure adequate ventilation to avoid inhalation of dust or vapors.[10] Wash
hands thoroughly after handling.[9][10]

The logical relationship for safe handling practices can be visualized as follows:
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Caption: Key considerations for the safe handling and storage of chemical intermediates.
Applications
2-Methoxy-5-nitrobenzotrifluoride is a key intermediate in several industrial applications:

e Pharmaceuticals: The trifluoromethyl group can improve the metabolic stability and
lipophilicity of drug candidates.[1]

o Agrochemicals: It serves as a building block for various pesticides and herbicides.[1]

o Dyes: The nitro group can be converted to an amino group, a common step in the synthesis
of azo dyes and other colorants.[1][2]

This technical guide provides a foundational understanding of 2-Methoxy-5-nitrobenzotrifluoride
for scientific and industrial applications. For detailed experimental procedures and in-depth
safety assessments, consulting primary literature and official safety data sheets is strongly
recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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